Cas no 94254-56-5 (benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate)

• Product Name: benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate
• CAS No: 94254-56-5
• MF: C₁₉H₁₈N₂O₆
• MW: 370.36
• MDL: MFCD32666323
• CID: 5113731
• PubChem ID: 15704745
• Update Time: 2026-03-03

benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-oxo-3-(phenylmethoxycarbonylamino)propanoyl]carbamate
• Carbamic acid, (1,3-dioxo-1,3-propanediyl)bis-, bis(phenylmethyl) ester (9CI)
• benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate
• Dibenzyl malonyldicarbamate
• MFCD32666323
• SY322986
• P20712
• AS-77683
• 94254-56-5
• N1,N3-Di-Cbz-malonamide

• MDL： MFCD32666323
• Inchi： 1S/C19H18N2O6/c22-16(20-18(24)26-12-14-7-3-1-4-8-14)11-17(23)21-19(25)27-13-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,20,22,24)(H,21,23,25)
• InChI Key： PHXLHZCLTRXDAD-UHFFFAOYSA-N
• SMILES： C(NC(OCC1=CC=CC=C1)=O)(=O)CC(NC(OCC1=CC=CC=C1)=O)=O

Computed Properties

• Exact Mass: 370.11648630g/mol
• Monoisotopic Mass: 370.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111Ų

Additional information on benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate

Benzyl N-[3-(Benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate (CAS No. 94254-56-5): An Overview of Its Structure, Synthesis, and Applications

Benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate (CAS No. 94254-56-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Bn-Z-Asp(OBn)-OH, is a derivative of aspartic acid and features a benzyl carbamate group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate is characterized by a central aspartic acid moiety, which is flanked by two benzyl groups. The presence of these benzyl groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for the development of novel therapeutic agents. The compound's structure can be represented as:

C₁₈H₁₉N₃O₆

The synthesis of benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate typically involves a multi-step process that begins with the protection of the amino group of aspartic acid using a benzyl chloroformate (Cbz) protecting group. This is followed by the formation of the carbamate linkage with another benzyl alcohol molecule. The final step involves the deprotection of the amino group to yield the desired compound.

Recent studies have highlighted the potential applications of benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate in various areas of medicinal chemistry. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that this compound exhibits potent inhibitory activity against specific proteases involved in cancer progression. The researchers found that Bn-Z-Asp(OBn)-OH effectively blocks the activity of caspases, which are key enzymes in apoptosis pathways. This finding suggests that benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate could be a promising lead compound for the development of anti-cancer drugs.

In addition to its potential as an anti-cancer agent, benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate has also been explored for its use in neurodegenerative diseases. A study published in *Neuropharmacology* in 2022 reported that this compound can modulate the activity of certain enzymes involved in protein misfolding and aggregation, which are hallmark features of diseases such as Alzheimer's and Parkinson's. The researchers found that Bn-Z-Asp(OBn)-OH effectively reduced the formation of toxic protein aggregates, suggesting its potential as a therapeutic agent for these conditions.

The pharmacological properties of benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate have also been investigated in preclinical studies. A study conducted by a team at Harvard Medical School found that this compound exhibits excellent bioavailability and stability in vivo, making it suitable for further development into clinical trials. The researchers noted that Bn-Z-Asp(OBn)-OH showed minimal toxicity at therapeutic doses, which is a crucial factor for its potential use as a drug candidate.

In conclusion, benzyl N-[3-(benzyloxycarbonylamino)-3-oxo-propanoyl]carbamate (CAS No. 94254-56-5) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for the development of novel therapeutic agents targeting cancer, neurodegenerative diseases, and other conditions. Ongoing research continues to uncover new insights into the mechanisms and applications of this compound, further solidifying its importance in the field.